Cas no 861077-16-9 (5-hydroxy-4,4-dimethylpent-2-enal)

5-hydroxy-4,4-dimethylpent-2-enal structure

861077-16-9 structure

Product Name:5-hydroxy-4,4-dimethylpent-2-enal

CAS No:861077-16-9

MF:C₇H₁₂O₂

MW:128.168982505798

CID:6445721

PubChem ID:12175051

Update Time:2024-01-06

5-hydroxy-4,4-dimethylpent-2-enal Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-4,4-dimethylpent-2-enal
- 861077-16-9
- EN300-1843240
- Inchi： 1S/C7H12O2/c1-7(2,6-9)4-3-5-8/h3-5,9H,6H2,1-2H3/b4-3+
- InChI Key： QZMHQGWADIRMBL-ONEGZZNKSA-N
- SMILES： OCC(/C=C/C=O)(C)C

Computed Properties

Exact Mass: 128.083729621g/mol
Monoisotopic Mass: 128.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 37.3Å²

5-hydroxy-4,4-dimethylpent-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1843240-1g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		1g	$943.0	2023-09-19
Enamine	EN300-1843240-5g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		5g	$2732.0	2023-09-19
Enamine	EN300-1843240-10g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		10g	$4052.0	2023-09-19
Enamine	EN300-1843240-0.05g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		0.05g	$792.0	2023-09-19
Enamine	EN300-1843240-0.1g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		0.1g	$829.0	2023-09-19
Enamine	EN300-1843240-0.25g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		0.25g	$867.0	2023-09-19
Enamine	EN300-1843240-0.5g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		0.5g	$905.0	2023-09-19
Enamine	EN300-1843240-1.0g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		1g	$943.0	2023-06-02
Enamine	EN300-1843240-2.5g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		2.5g	$1848.0	2023-09-19
Enamine	EN300-1843240-5.0g	5-hydroxy-4,4-dimethylpent-2-enal	861077-16-9		5g	$2732.0	2023-06-02

5-hydroxy-4,4-dimethylpent-2-enal Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols

861077-16-9 (5-hydroxy-4,4-dimethylpent-2-enal) Related Products

Recommended suppliers

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Xiamen PinR Bio-tech Co., Ltd.